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Compound of Interest

Compound Name: Lanthanum isopropoxide

Cat. No.: B101173 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis of lanthanum

oxide (La₂O₃) nanoparticles using lanthanum isopropoxide as a precursor via the sol-gel

method. Detailed protocols for synthesis and characterization are provided, along with data on

the physicochemical properties and applications of these nanoparticles, particularly in the fields

of catalysis and drug development.

Introduction
Lanthanum oxide nanoparticles are of significant interest due to their unique properties,

including a high dielectric constant, a wide bandgap, and notable catalytic activity. The use of

lanthanum isopropoxide as a precursor in the sol-gel synthesis method offers a reliable route

to produce fine, homogeneous, and crystalline La₂O₃ nanoparticles. The sol-gel process

involves the hydrolysis and condensation of the metal alkoxide precursor to form a sol, which is

then converted into a gel and subsequently heat-treated to yield the final oxide nanoparticles.

This method allows for excellent control over the nanoparticle size and morphology.

Applications in Catalysis and Drug Development
Lanthanum oxide nanoparticles synthesized from lanthanum isopropoxide exhibit promising

applications in various fields. Their high surface area and basic sites make them effective

catalysts in a range of organic reactions. In the realm of drug development, these nanoparticles

are being explored as carriers for targeted drug delivery and as therapeutic agents themselves,
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particularly in cancer therapy. Their ability to induce apoptosis in cancer cells through the

generation of reactive oxygen species (ROS) is a key area of investigation.[1]

Experimental Protocols
I. Sol-Gel Synthesis of Lanthanum Oxide Nanoparticles
This protocol details the synthesis of La₂O₃ nanoparticles from lanthanum isopropoxide.

Materials:

Lanthanum isopropoxide (La(O-i-Pr)₃)

Isopropanol (anhydrous)

Acetic acid (glacial)

Nitric acid

Deionized water

Procedure:

Precursor Solution Preparation:

Dissolve lanthanum isopropoxide in anhydrous isopropanol with a molar ratio of 1:15

(La:isopropanol).

Stir the solution at room temperature to ensure complete dissolution.

Chelation:

Add glacial acetic acid dropwise to the precursor solution while stirring. The molar ratio of

acetic acid to lanthanum should be 2:1.

Continue stirring for 2 hours to allow for the completion of the chelation reaction.

Hydrolysis and Condensation:
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Prepare a catalyst solution with a molar composition of 1.0 H₂O : 0.6 HNO₃ : 7.5

isopropanol.

Add the catalyst solution to the chelated lanthanum precursor solution dropwise while

stirring. The final molar ratio of La:CH₃COOH:HNO₃:H₂O:C₃H₇OH should be

1.0:2.0:1.2:2.0:30.

Continue stirring for 2 hours to form a stable sol.

Gelation, Drying, and Calcination:

Age the sol at room temperature until a gel is formed.

Dry the gel in an oven at 90°C for 72 hours to remove the solvent.[2]

Grind the dried gel into a fine powder using a mortar and pestle.

Calcine the powder in a furnace. A typical calcination temperature is 750°C for 2 hours to

ensure the formation of the crystalline La₂O₃ phase.[2][3]

II. Characterization of Lanthanum Oxide Nanoparticles
The synthesized nanoparticles can be characterized using various analytical techniques to

determine their physicochemical properties.

Techniques:

X-ray Diffraction (XRD): To determine the crystalline phase and average crystallite size.

Transmission Electron Microscopy (TEM): To visualize the morphology and size distribution

of the nanoparticles.

Scanning Electron Microscopy (SEM): To observe the surface morphology of the

nanoparticle agglomerates.

Brunauer-Emmett-Teller (BET) Analysis: To measure the specific surface area of the

nanoparticles.
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Quantitative Data
The properties of lanthanum oxide nanoparticles are highly dependent on the synthesis

parameters. The following table summarizes typical data obtained for La₂O₃ nanoparticles

synthesized via the sol-gel method.

Property Value
Synthesis Method
Reference

Physical Properties

Average Crystallite Size (XRD) 25 - 50 nm [4]

Particle Size (TEM) 30 - 60 nm [3]

Crystal Structure Hexagonal [2]

Specific Surface Area (BET) 50 - 100 m²/g

Optical Properties

Band Gap ~5.5 eV [5]

Drug Delivery Related

Cytotoxicity (IC50)
Varies with cell line and

conditions
[1]

Diagrams
Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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